Cas no 57634-70-5 (4H-Pyran-4-one, 5-[(diethylamino)methyl]tetrahydro-2,2-dimethyl-)

• Product Name: 4H-Pyran-4-one, 5-[(diethylamino)methyl]tetrahydro-2,2-dimethyl-
• CAS No: 57634-70-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 344760
• PubChem ID: 12237197
• Update Time: 2025-04-19

4H-Pyran-4-one, 5-[(diethylamino)methyl]tetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-[(diethylamino)methyl]tetrahydro-2,2-dimethyl-
• 5-(diethylaminomethyl)-2,2-dimethyloxan-4-one
• 57634-70-5
• DTXSID70481802
• 2,2-dimethyl-5-diethylaminomethyl-4-oxotetrahydropyran

• Inchi： 1S/C12H23NO2/c1-5-13(6-2)8-10-9-15-12(3,4)7-11(10)14/h10H,5-9H2,1-4H3
• InChI Key： AEGRMTJPSQBABR-UHFFFAOYSA-N
• SMILES： O1CC(C(CC1(C)C)=O)CN(CC)CC

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54